Cas no 1251602-17-1 (methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate)

methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate structure
1251602-17-1 structure
Product Name:methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
CAS No:1251602-17-1
MF:C24H27N3O4S
MW:453.553884744644
CID:5785922
PubChem ID:49668467
Update Time:2023-12-26

methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-[4-[2-(4-ethoxyanilino)-2-oxoethyl]sulfanyl-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
    • methyl 2-(4-((2-((4-ethoxyphenyl)amino)-2-oxoethyl)thio)-7,8-dimethyl-1H-benzo[b][1,4]diazepin-2-yl)acetate
    • AKOS021825370
    • methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
    • methyl [4-({2-[(4-ethoxyphenyl)amino]-2-oxoethyl}thio)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
    • F3407-2794
    • 1251602-17-1
    • XCIWUEPPQNDHGA-UHFFFAOYSA-N
    • Inchi: 1S/C24H27N3O4S/c1-5-31-19-8-6-17(7-9-19)26-22(28)14-32-23-12-18(13-24(29)30-4)25-20-10-15(2)16(3)11-21(20)27-23/h6-12,25H,5,13-14H2,1-4H3,(H,26,28)
    • InChI Key: XCIWUEPPQNDHGA-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1)OCC)=O)C1C=C(CC(=O)OC)NC2C=C(C)C(C)=CC=2N=1

Computed Properties

  • Exact Mass: 453.172
  • Monoisotopic Mass: 453.172
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 718
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 114A^2
  • XLogP3: 3.9

methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3407-2794-2μmol
methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
1251602-17-1
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$57.0 2023-09-10
Life Chemicals
F3407-2794-5μmol
methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
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F3407-2794-1mg
methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
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$54.0 2023-09-10
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F3407-2794-2mg
methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
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methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
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$63.0 2023-09-10
Life Chemicals
F3407-2794-4mg
methyl 2-[4-({[(4-ethoxyphenyl)carbamoyl]methyl}sulfanyl)-7,8-dimethyl-1H-1,5-benzodiazepin-2-yl]acetate
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F3407-2794-5mg
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